Pyrogallol Red
Overview
Description
Pyrogallol Red (PGR) is an ortho-diphenolic dye . It has high reactivity towards reactive oxygen species (ROS) and reactive nitrogen species (RNS) that include peroxynitrite, radical, peroxyl radicals, hypochlorite & superoxide anion .
Synthesis Analysis
The synthesis of Pyrogallol Red involves various methods, including the Micro Pyrogallol Red Method . This method is based on measuring the shift in the absorption that occurs when the pyrogallol red-molybdate complex binds to basic amino acid groups of protein molecules .Molecular Structure Analysis
Pyrogallol Red has a molecular formula of C19H12O8S . Its average mass is 400.359 Da and its monoisotopic mass is 400.025299 Da .Chemical Reactions Analysis
Pyrogallol Red has been used as a trapping reagent in proanthocyanidin (PA) analysis . PAs are antioxidants and disease-preventing agents, the efficiency of which depends on their composition and size . Pyrogallol Red also reacts faster than fluorescein with RCOO* radicals .Physical And Chemical Properties Analysis
Pyrogallol Red is a deep yellow-red crystal . It is soluble in water, alcohol, and ether .Scientific Research Applications
1. Detection of Metals
Pyrogallol Red (PR) has been utilized in spectrophotometric determinations of various metals. For instance, the color reactions between PR and thorium(IV), as well as samarium(III), enable sensitive determinations of these ions by forming a ternary complex (Mori et al., 1986). Additionally, PR is effective for the spectrophotometric determination of trace amounts of silver, forming a stable yellow complex with silver ions (Dagnall & West, 1961).
2. Protein Analysis
In the field of biochemistry, PR's binding reactions with proteins are notable. A method was developed for determining proteins using PR as a labeling agent, which is applicable in various samples like human urine (Wu Mao-jiang, 2003). Similarly, the pyrogallol red-molybdate(IV) method is used for quantifying urinary protein, serving as an effective screening procedure for microalbuminuria (Phillipou et al., 1989).
3. Chemosensing Applications
PR has found applications in the development of chemosensors. For example, a pyrogallol red-based Zn2+ complex was used for the colorimetric detection of pyrophosphate in aqueous solutions, demonstrating selectivity and visible color change upon interaction with pyrophosphate (Inoue et al., 2018). In another study, a PR-based Cu2+ complex was effectively used as a colorimetric chemosensor for the detection of oxalate in aqueous solutions (Inoue et al., 2018).
4. Nanofiber Chemosensor
Pyrogallol Red was also investigated for its sensing capabilities for volatile organic compounds like ethylamine. A PR-loaded poly(acrylonitrile) nanofiber exhibited high selectivity and noticeable color change when exposed to ethylamine vapor (Kim et al., 2015).
5. Analytical Methodologies
PR's reactivity with reactive species has been exploited in developing methodologies for evaluating the antioxidant capacity in various samples. The oxidation mechanism of PR induced by different reactive species was studied, highlighting its potential in such assays (Atala et al., 2013).
6. Functional Materials
PR-containing molecules, ubiquitous in plants, are gaining attention in various disciplines for their adhesive properties. They are used in controlling interface properties in energy storage/generation, medical devices, and membrane technologies (Shin et al., 2019).
7. Radiolysis Research
The radiolysis of PR solution by gamma radiation has been explored, with the decrease in absorbance of PR at a specific wavelength providing a means for dosimetry in certain dose ranges (Saad, 2002).
Safety and Hazards
properties
IUPAC Name |
1,1-dioxospiro[2,1λ6-benzoxathiole-3,9'-xanthene]-3',4',5',6'-tetrol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12O8S/c20-12-7-5-10-17(15(12)22)26-18-11(6-8-13(21)16(18)23)19(10)9-3-1-2-4-14(9)28(24,25)27-19/h1-8,20-23H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUQNCHZOCSYKOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3(C4=C(C(=C(C=C4)O)O)OC5=C3C=CC(=C5O)O)OS2(=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12O8S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6067703 |
Source
|
| Record name | Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol, 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6067703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrogallol Red | |
CAS RN |
32638-88-3, 85531-30-2 |
Source
|
| Record name | Pyrogallol red | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32638-88-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyrogallol sulfonphthalein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032638883 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyrogallol Red | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085531302 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol, 1,1-dioxide | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol, 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6067703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol 1,1-dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.471 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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